Cas no 71288-97-6 (Phenol,5-(aminomethyl)-2,4-difluoro-)

Phenol,5-(aminomethyl)-2,4-difluoro- is a fluorinated aromatic compound featuring both an aminomethyl group and difluoro substitution on the phenol ring. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances electronegativity and metabolic stability, while the aminomethyl group provides a versatile handle for further functionalization. Its balanced polarity allows for favorable solubility in organic solvents, facilitating downstream reactions. The compound is particularly useful in the development of bioactive molecules, where fluorinated phenols are often employed to optimize binding affinity and pharmacokinetic properties. Proper handling is advised due to potential reactivity of the amine and phenol functionalities.
Phenol,5-(aminomethyl)-2,4-difluoro- structure
71288-97-6 structure
Product Name:Phenol,5-(aminomethyl)-2,4-difluoro-
CAS No:71288-97-6
MF:C7H7F2NO
MW:159.133388757706
CID:548188
PubChem ID:45090696
Update Time:2025-06-09

Phenol,5-(aminomethyl)-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Phenol,5-(aminomethyl)-2,4-difluoro-
    • 5-(aminomethyl)-2,4-difluorophenol
    • Phenol, 5-(aminomethyl)-2,4-difluoro- (9CI)
    • DTXSID80666688
    • MFCD20711484
    • SY332627
    • 71288-97-6
    • Inchi： 1S/C7H7F2NO/c8-5-2-6(9)7(11)1-4(5)3-10/h1-2,11H,3,10H2
    • InChI Key： UPYMEQBRNMCLGR-UHFFFAOYSA-N
    • SMILES： FC1=CC(=C(C=C1CN)O)F

Computed Properties

  • Exact Mass: 159.04961
  • Monoisotopic Mass: 159.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2
  • XLogP3: 0.6

Experimental Properties

  • PSA: 46.25

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